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Compound of Interest

Compound Name: Nonacosane

Cat. No.: B1205549

This technical guide provides a comprehensive overview of the physical state and melting point
of n-nonacosane (C29He0), a long-chain saturated hydrocarbon. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data and
methodologies for material characterization.

Physical and Chemical Identity

N-nonacosane is a straight-chain alkane consisting of 29 carbon atoms.[1][2] At ambient
temperature and pressure, n-nonacosane presents as a white, waxy crystalline solid.[1][3][4]
Its nonpolar nature, resulting from the long hydrocarbon chain, renders it very hydrophobic and
practically insoluble in water. However, it exhibits solubility in various nonpolar organic solvents
such as ethanol, ether, acetone, benzene, hexane, and petroleum ether.

Quantitative Physicochemical Data

The key physical properties of n-nonacosane are summarized in the table below. Data has
been aggregated from various chemical databases and literature sources to provide a reliable
reference.
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Property Value References
Molecular Formula C29Hs0

Molar Mass 408.79 g/mol

CAS Number 630-03-5

Physical State Solid at 25°C

White, waxy solid;

Appearance Orthorhombic crystals
Melting Point 62°C to 67°C (335 K to 340 K)
Boiling Point ~441°C @ 760 mmHg
Density ~0.808 g/cm?3 at 20°C

Water Solubility

Practically insoluble

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid like n-nonacosane is a critical indicator of purity. The
following protocol outlines the standard capillary method for accurate melting point
determination.

Objective: To determine the melting point range of a solid sample of n-nonacosane.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Glass capillary tubes (one end sealed)

o Mortar and pestle (if sample is not a fine powder)

e Spatula

e Long glass tube or PVC pipe for packing
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Procedure:
e Sample Preparation:

o Ensure the n-nonacosane sample is completely dry, as moisture can depress the melting
point.

o If the sample consists of large crystals, gently pulverize a small amount into a fine powder
using a mortar and pestle.

e Loading the Capillary Tube:

o Take a capillary tube and jab the open end into the powdered sample. A small amount of
solid will be forced into the tube.

o Invert the tube so the sealed end is facing down and tap it gently on a hard surface to
move the powder to the bottom.

o To pack the sample tightly, drop the capillary tube (sealed-end down) through a long,
narrow tube (e.g., a 1-meter glass tube). The impact of hitting the benchtop will compact
the solid at the bottom.

o Repeat until a packed column of 2-3 mm in height is achieved. An improperly packed or
overly large sample can lead to an artificially broad melting range.

o Measurement - Rapid Determination (Optional):
o If the approximate melting point is unknown, first perform a rapid determination.
o Place the loaded capillary into the heating block of the melting point apparatus.
o Set a fast heating rate (e.g., 10-20°C per minute).

o Record the approximate temperature range from the first sign of liquid to the point where
the entire sample is molten. This provides a preliminary range.

e Measurement - Accurate Determination:
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[e]

Allow the apparatus to cool to at least 20°C below the approximate melting point found in
the previous step.

o Place a new, freshly prepared capillary tube with the sample into the apparatus. Never
reuse a sample that has already been melted.

o Set a slow heating rate, approximately 1-2°C per minute, as you approach the expected
melting range.

o Record the temperature at which the first droplet of liquid appears (Tz).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts into a liquid (T2).

o The melting point is reported as the range T1 - T2. A pure compound will typically exhibit a
sharp melting range of 0.5-1.5°C. Impurities tend to lower and broaden the melting range.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of n-
nonacosane, with an emphasis on melting point determination.
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Caption: Workflow for Physical Characterization of n-Nonacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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